N-(4-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}phenyl)acetamide

• IUPAC Name: N-[4-[4-(2-fluorophenyl)piperazin-1-yl]sulfonylphenyl]acetamide
• InChI: InChI=1S/C18H20FN3O3S/c1-14(23)20-15-6-8-16(9-7-15)26(24,25)22-12-10-21(11-13-22)18-5-3-2-4-17(18)19/h2-9H,10-13H2,1H3,(H,20,23)
• InChI Key: CBCQTTNGIUBMOZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=CC=CC=C3F
• Molecular Formula: C18H20FN3O3S
• Molecular Weight: 377.4 g/mol

Description

Synthesis Analysis

The synthesis of piperazine derivatives, such as the one , has been a topic of recent research. Methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Scientific Research Applications

Based on the information available from the search results, here is an analysis of the scientific research applications of “N-(4-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}phenyl)acetamide”:

Cell Viability Studies

Compounds similar to “N-(4-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}phenyl)acetamide” have been evaluated for their effects on cell viability. In one study, certain derivatives produced loss of cell viability in MCF-10A cells with IC 50 values comparable to Olaparib.

ENT Inhibitors

A previous study demonstrated that analogues of this compound act as novel inhibitors of equilibrative nucleoside transporters (ENTs), with selectivity towards ENT2 over ENT1.